Cas no 2757-04-2 (2-propenoic acid, 3-phenyl-, phenyl ester)

2-propenoic acid, 3-phenyl-, phenyl ester structure
2757-04-2 structure
Product name:2-propenoic acid, 3-phenyl-, phenyl ester
CAS No:2757-04-2
MF:C15H12O2
MW:224.254584312439
CID:914852
PubChem ID:95152

2-propenoic acid, 3-phenyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-propenoic acid, 3-phenyl-, phenyl ester
    • PHENYL CINNAMATE
    • 4-chromanylideneacetic acid
    • chroman-4-ylideneacetic acid
    • phenyl trans-cinnamate
    • trans-cinnamic acid phenyl ester
    • 2757-04-2
    • phenyl (E)-3-phenylprop-2-enoate
    • Cinnamic acid, phenyl ester
    • HMS1474O01
    • SR-01000394772
    • Phenyl(2E)-3-phenyl-2-propenoate
    • 25695-77-6
    • (E)-Cinnamic Acid Phenyl Ester
    • 2-Propenoic acid, 3-phenyl-, phenyl ester, (2E)-
    • EINECS 220-413-1
    • NS00049087
    • SCHEMBL1055161
    • Phenyl(E)-3-phenylacrylate
    • SR-01000394772-1
    • Zimtsaure-phenylester
    • CHEMBL182835
    • (E)-3-Phenyl-acrylic acid phenyl ester
    • NSC-21000
    • 2-Propenoic acid, 3-phenyl-, phenyl ester, (E)-
    • BRD-K50579206-001-01-7
    • Phenyl (E)-Cinnamate
    • CS-0362597
    • SCHEMBL1055160
    • NCGC00172645-01
    • MFCD00020657
    • trans-3-phenyl-prop-2-enoic acid phenyl ester
    • NSC 21000
    • BDBM50149612
    • P2519
    • phenyl (2E)-3-phenylprop-2-enoate
    • Phenyl (2E)-3-phenyl-2-propenoate #
    • Phenyl (E)-3-phenylacrylate
    • AKOS001576561
    • NSC21000
    • AMY25140
    • Inchi: InChI=1S/C15H12O2/c16-15(17-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H/b12-11+
    • InChI Key: NBFNGRDFKUJVIN-VAWYXSNFSA-N
    • SMILES: C1=CC=C(C=C1)C=CC(=O)OC2=CC=CC=C2

Computed Properties

  • Exact Mass: 224.08400
  • Monoisotopic Mass: 224.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.30540

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